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Compound of Interest

Compound Name: Ethyl 3,5-dinitrobenzoate

Cat. No.: B1581897 Get Quote

Essential Safety and Handling Guide for Ethyl 3,5-
dinitrobenzoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Ethyl 3,5-dinitrobenzoate. Adherence to these guidelines is critical

for ensuring personnel safety and minimizing environmental impact. The following information

is a synthesis of available safety data for Ethyl 3,5-dinitrobenzoate and general best practices

for handling nitroaromatic compounds.

Hazard Identification and Personal Protective Equipment
Ethyl 3,5-dinitrobenzoate is a chemical that requires careful handling due to its potential

hazards. According to safety data sheets, it is harmful if swallowed and may cause irritation to

the skin, eyes, and respiratory system.[1][2] A comprehensive approach to safety, combining

engineering controls and appropriate Personal Protective Equipment (PPE), is mandatory

when handling this chemical.

Table 1: Personal Protective Equipment (PPE) for Handling Ethyl 3,5-dinitrobenzoate
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to EN

166 or OSHA 29 CFR

1910.133 standards.[3][4]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[4]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice for short-term

protection. Always inspect

gloves for integrity before each

use and change them

immediately upon

contamination.[3][4]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[3][4]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[4]

Operational Plan
A systematic approach is crucial when working with Ethyl 3,5-dinitrobenzoate.

Preparation and Engineering Controls:
All handling of Ethyl 3,5-dinitrobenzoate powder should occur within a certified chemical

fume hood to minimize inhalation exposure.[4]

Ensure that an eyewash station and a safety shower are readily accessible.[4]
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Weighing and Transfer:
Conduct all weighing and transfer operations within a fume hood to contain any dust.[4]

Avoid the formation of dust during handling.[3][4]

During the Experiment:
Keep all containers with Ethyl 3,5-dinitrobenzoate clearly labeled.

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke in the laboratory.[3]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[3]

Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.

Waste Collection: Collect waste Ethyl 3,5-dinitrobenzoate and any contaminated materials

(e.g., gloves, weighing paper) in a clearly labeled, sealed container for hazardous waste.

Disposal Method: Dispose of contents and container to an approved waste disposal plant. It

is recommended to consult with a licensed professional waste disposal service to ensure

compliance with all applicable regulations.

Quantitative Data
Table 2: Physical and Chemical Properties of Ethyl 3,5-dinitrobenzoate
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Property Value

Molecular Formula C₉H₈N₂O₆

Molecular Weight 240.17 g/mol [1]

Appearance Solid[5]

Melting Point 94-95 °C[2]

CAS Number 618-71-3[3]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Ethyl 3,5-dinitrobenzoate
in a laboratory setting.
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Caption: Workflow for the safe handling of Ethyl 3,5-dinitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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